molecular formula C8H12O4 B8668865 Methyl 2-(methoxymethylidene)-3-oxopentanoate CAS No. 125500-76-7

Methyl 2-(methoxymethylidene)-3-oxopentanoate

Cat. No.: B8668865
CAS No.: 125500-76-7
M. Wt: 172.18 g/mol
InChI Key: AUNZMVTVNQSEAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(methoxymethylidene)-3-oxopentanoate is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

125500-76-7

Molecular Formula

C8H12O4

Molecular Weight

172.18 g/mol

IUPAC Name

methyl 2-(methoxymethylidene)-3-oxopentanoate

InChI

InChI=1S/C8H12O4/c1-4-7(9)6(5-11-2)8(10)12-3/h5H,4H2,1-3H3

InChI Key

AUNZMVTVNQSEAD-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C(=COC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl propionylacetate (112.2 g, 0.86 mol), trimethyl orthoformate (188 ml, 1.72 mol) and acetic anhydride (81 ml, 0.86 mol) was heated at reflux for 17 hours, then the volatile material removed in vacuo, finally at 70°/0.3mm. The residue was predominantly methyl 2-propanoyl-3-methoxyacrylate, and was used without further purification.
Quantity
112.2 g
Type
reactant
Reaction Step One
Quantity
188 mL
Type
reactant
Reaction Step One
Quantity
81 mL
Type
reactant
Reaction Step One

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